Cas no 1044851-76-4 (5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylpyrazole)

• Product Name: 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylpyrazole
• CAS No: 1044851-76-4
• MF: C₉H₁₅BN₂O₂
• MW: 194.038602113724
• MDL: MFCD07777079
• CID: 857767
• PubChem ID: 44119444
• Update Time: 2025-04-19

5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylpyrazole
• 1-Methyl-1H-pyrazole-5-boronic acid neopentyl glycol ester
• 5-(5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)-1-METHYL-1H-PYRAZOLE
• GJNNJJRONITJEY-UHFFFAOYSA-N
• DTXSID60657236
• 1-Methyl-1H-pyrazole-5-boronic acid, neopentyl glycol ester
• 5-(5,5-dimethyl-1,3,2-dioxaborinane-2-yl)-1-methyl-1H-pyrazole
• AS-71278
• MFCD07777079
• SCHEMBL1527234
• CS-0175751
• E77603
• AKOS016344200
• 5-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)-1-methyl-1H-pyrazole
• 1044851-76-4

• MDL： MFCD07777079
• Inchi： 1S/C9H15BN2O2/c1-9(2)6-13-10(14-7-9)8-4-5-11-12(8)3/h4-5H,6-7H2,1-3H3
• InChI Key： GJNNJJRONITJEY-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=NN2C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 194.12300
• Monoisotopic Mass: 194.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72-75°C
• Boiling Point: 318.1±15.0 °C at 760 mmHg
• Flash Point: 146.2±20.4 °C
• Refractive Index: 1.517
• PSA: 36.28000
• LogP: 0.18830
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylpyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)